Cas no 19643-31-3 (Me ester,bromide-2-(Dimethylsulfonio)acetic acid)
19643-31-3 structure
Me ester,bromide-2-(Dimethylsulfonio)acetic acid
19643-31-3
C5H11O2S
135.205
2019607
Me ester,bromide-2-(Dimethylsulfonio)acetic acid Properties
Names and Identifiers
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- Me ester,bromide-2-(Dimethylsulfonio)acetic acid
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- KJAKHRJBGGSFLJ-UHFFFAOYSA-M
- InChI=1S/C5H11O2S.BrH/c1-7-5(6)4-8(2)3;/h4H2,1-3H3;1H/q+1;/p-1
- [Br-].COC(=O)C[S+](C)C
Me ester,bromide-2-(Dimethylsulfonio)acetic acid Related Literature
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Subhasis Das,Manideepa Sengupta,Arijit Bag,Mumtaj Shah,Ankur Bordoloi Nanoscale, 2018,10, 6409-6425
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Ho Viet Thang,Gianfranco Pacchioni Phys. Chem. Chem. Phys., 2019,21, 369-377
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A. W. Snow,G. G. Jernigan,M. G. Ancona Analyst, 2011,136, 4935-4949
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Takato Mitsudome,Min Sheng,Ayako Nakata,Jun Yamasaki,Tomoo Mizugaki,Koichiro Jitsukawa Chem. Sci., 2020,11, 6682-6689
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Moritz Gadermann,Simran Kular,Ali H. Al-Marzouqi,Ruth Signorell Phys. Chem. Chem. Phys., 2009,11, 7861-7868
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6. Selective detection of inorganic phosphates in live cells based on a responsive fluorescence probe†Huan Feng,Yue Wang,Hongmin Jia,Qian Han,Qingtao Meng,Zhiqiang Zhang New J. Chem., 2017,41, 9623-9630
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Zhimin Li,Takuma Kamon,David A. Personett,Thomas Caulfield,John A. Copland,Takehiko Yoshimitsu,Han W. Tun Med. Chem. Commun., 2012,3, 233-237
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John M. Herbert,Martin Head-Gordon Phys. Chem. Chem. Phys., 2006,8, 68-78
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Giuseppe Graziano Phys. Chem. Chem. Phys., 2013,15, 7389-7395
19643-31-3 (Me ester,bromide-2-(Dimethylsulfonio)acetic acid) Related Products
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